Cas no 33978-53-9 (3,4-Dimethyl-5-hydroxybenzoic acid)

• Product Name: 3,4-Dimethyl-5-hydroxybenzoic acid
• CAS No: 33978-53-9
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 5000762
• Update Time: 2025-05-21

3,4-Dimethyl-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-5-hydroxybenzoic acid

• Inchi： 1S/C9H10O3/c1-5-3-7(9(11)12)4-8(10)6(5)2/h3-4,10H,1-2H3,(H,11,12)
• InChI Key： PPNGQDYXZBROBI-UHFFFAOYSA-N
• SMILES： OC1=CC(C(=O)O)=CC(C)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5

Additional information on 3,4-Dimethyl-5-hydroxybenzoic acid

Research Brief on 3,4-Dimethyl-5-hydroxybenzoic Acid (CAS: 33978-53-9): Recent Advances and Applications

3,4-Dimethyl-5-hydroxybenzoic acid (CAS: 33978-53-9) is a phenolic derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its direct pharmacological effects. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications in drug development.

One of the most notable advancements in the study of 3,4-Dimethyl-5-hydroxybenzoic acid is its potential as an anti-inflammatory and antioxidant agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong free radical scavenging activity, which could be leveraged in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. The study also revealed that the compound's hydroxyl and carboxyl functional groups play a critical role in its mechanism of action, enabling it to interact with key cellular targets.

In addition to its antioxidant properties, 3,4-Dimethyl-5-hydroxybenzoic acid has been investigated for its antimicrobial potential. A recent ACS Infectious Diseases publication reported that derivatives of this compound showed promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting its potential as a lead compound for the development of novel antibiotics.

From a synthetic chemistry perspective, 3,4-Dimethyl-5-hydroxybenzoic acid serves as a versatile building block for the construction of more complex molecules. A 2024 study in Organic Letters detailed an efficient catalytic method for modifying this compound into chiral intermediates, which are valuable for the asymmetric synthesis of pharmaceuticals. The study highlighted the compound's compatibility with various catalytic systems, making it a promising candidate for scalable industrial applications.

Despite these promising findings, challenges remain in the clinical translation of 3,4-Dimethyl-5-hydroxybenzoic acid. Pharmacokinetic studies indicate that the compound has limited bioavailability, which may restrict its therapeutic utility. However, ongoing research is exploring formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to overcome these limitations. A recent preprint on bioRxiv proposed a novel prodrug design that significantly enhances the compound's solubility and absorption, paving the way for future in vivo studies.

In conclusion, 3,4-Dimethyl-5-hydroxybenzoic acid (CAS: 33978-53-9) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic versatility make it a valuable subject for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its molecular mechanisms to fully unlock its therapeutic potential.